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Compound of Interest

Compound Name: 2-Methyl-5-oxohexanoic acid

Cat. No.: B15278161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, and

potential biological relevance of 2-Methyl-5-oxohexanoic acid. The information is curated for

professionals in the fields of chemical research and drug development, with a focus on

presenting clear, quantitative data and hypothetical metabolic pathways.

IUPAC Name and Chemical Structure
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2-
Methyl-5-oxohexanoic acid.[1] This name is derived from its six-carbon (hexanoic acid)

parent chain, with a methyl group located at the second carbon atom and a ketone (oxo) group

at the fifth position. The carboxylic acid group is designated as the first carbon.

The chemical formula for 2-Methyl-5-oxohexanoic acid is C₇H₁₂O₃.[2] Its structure combines

the functionalities of a carboxylic acid and a ketone. The presence of a chiral center at the

second carbon atom indicates that this compound can exist as two different enantiomers, (S)-2-
methyl-5-oxohexanoic acid and (R)-2-methyl-5-oxohexanoic acid.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Methyl-5-oxohexanoic acid is

presented in the table below. These properties are essential for understanding the compound's

behavior in various experimental and biological settings.
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Property Value Source

Molecular Weight 144.17 g/mol [1][2]

Chemical Formula C₇H₁₂O₃ [2]

Boiling Point 278.2 °C at 760 mmHg [3]

Density 1.058 g/cm³ [3]

Flash Point 136.3 °C [3]

XLogP3 0.3 [1]

Exact Mass 144.078644241 Da [1]

Experimental Protocols: A Representative Synthesis
While a specific, detailed experimental protocol for the synthesis of 2-Methyl-5-oxohexanoic
acid is not readily available in the reviewed literature, a general and plausible method involves

the oxidation of the corresponding alcohol, 2-methyl-5-hydroxyhexanoic acid. Below is a

representative protocol based on common organic synthesis techniques.

Objective: To synthesize 2-Methyl-5-oxohexanoic acid via the oxidation of 2-methyl-5-

hydroxyhexanoic acid.

Materials:

2-methyl-5-hydroxyhexanoic acid

Pyridinium chlorochromate (PCC) or a similar oxidizing agent

Dichloromethane (anhydrous)

Silica gel

Ethyl acetate

Hexane
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Sodium bicarbonate (saturated aqueous solution)

Magnesium sulfate (anhydrous)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Chromatography column

Methodology:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-methyl-5-hydroxyhexanoic

acid in anhydrous dichloromethane.

Oxidation: To the stirred solution, add pyridinium chlorochromate (PCC) in small portions.

The reaction is typically carried out at room temperature. Monitor the reaction progress using

thin-layer chromatography (TLC).

Work-up: Once the starting material is consumed, dilute the reaction mixture with diethyl

ether and filter it through a pad of silica gel to remove the chromium salts.

Extraction: Transfer the filtrate to a separatory funnel and wash with a saturated aqueous

solution of sodium bicarbonate to remove any unreacted acidic impurities. Subsequently,

wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator to obtain the crude product.

Purification: Purify the crude 2-Methyl-5-oxohexanoic acid using column chromatography

on silica gel, typically with a gradient of ethyl acetate in hexane as the eluent.

Characterization: Confirm the identity and purity of the final product using techniques such

as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).
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Potential Biological Significance and Metabolic
Pathway
While specific signaling pathways involving 2-Methyl-5-oxohexanoic acid are not well-

documented, its structure as a methyl-branched fatty acid suggests a potential role in fatty acid

metabolism.[4][5] It is plausible that this compound could be a substrate or an intermediate in

metabolic processes, such as beta-oxidation.

The following diagram illustrates a hypothetical involvement of 2-Methyl-5-oxohexanoic acid
in a modified beta-oxidation pathway. Branched-chain fatty acids often require additional

enzymatic steps for their complete degradation compared to their straight-chain counterparts.
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Mitochondrial Matrix

2-Methyl-5-oxohexanoic acid Acyl-CoA Synthetase 2-Methyl-5-oxo-hexanoyl-CoA Modified Beta-Oxidation
(multiple steps)Carnitine Shuttle
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Click to download full resolution via product page

Caption: Hypothetical metabolic fate of 2-Methyl-5-oxohexanoic acid.

This proposed pathway begins with the activation of 2-Methyl-5-oxohexanoic acid to its CoA

ester in the cytosol. Following transport into the mitochondrial matrix via the carnitine shuttle, it

would undergo a modified beta-oxidation cycle. Due to the methyl branch, this process would

likely yield propionyl-CoA in addition to the standard acetyl-CoA, which then enters the TCA

cycle for energy production.

Conclusion
2-Methyl-5-oxohexanoic acid is a keto-carboxylic acid with potential applications in chemical

synthesis and as a subject of metabolic studies. The data and protocols presented in this guide
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offer a foundational understanding for researchers and professionals. Further investigation into

its specific biological activities and synthetic routes is warranted to fully elucidate its potential in

drug development and other scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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